Cas no 2703782-04-9 (2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide)

• Product Name: 2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide
• CAS No: 2703782-04-9
• MF: C₉H₁₂Cl₂N₄OS
• MW: 295.188777923584
• MDL: MFCD34551331
• CID: 5614803
• PubChem ID: 165947137
• Update Time: 2025-05-24

2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2703782-04-9
• 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide
• EN300-33051175
• 2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide

• MDL： MFCD34551331
• Inchi： 1S/C9H12Cl2N4OS/c10-6-3-5(8(11)17-6)1-2-14-7(16)4-15-9(12)13/h3H,1-2,4H2,(H,14,16)(H4,12,13,15)
• InChI Key： INRSMTLOWWBXQR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CCNC(C/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 294.0108876g/mol
• Monoisotopic Mass: 294.0108876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 122Ų

Additional information on 2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide

Professional Introduction to Compound with CAS No 2703782-04-9 and Product Name: 2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide

The compound with the CAS number 2703782-04-9 and the product name 2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including a carbamimidamido moiety and an N-substituted ethylacetamide moiety, which are strategically positioned to interact with biological targets in a highly specific manner.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating halogenated aromatic rings. The presence of 2,5-dichlorothiophen-3-yl in the molecular structure of this compound suggests a high degree of potential for binding affinity and metabolic stability. Thiophene derivatives are well-known for their role in various biological processes, and the introduction of chlorine atoms at the 2 and 5 positions enhances the electron-withdrawing effect, thereby modulating the reactivity and interaction capabilities of the molecule.

In the realm of drug discovery, the carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide structure presents an intriguing scaffold for further derivatization and optimization. The carbamimidamido group is particularly noteworthy as it can serve as a versatile linker or pharmacophore, enabling the development of novel compounds with enhanced pharmacological properties. This group is known to exhibit significant interactions with biological targets such as enzymes and receptors, making it a valuable component in the design of small-molecule inhibitors.

Current research in medicinal chemistry increasingly emphasizes the need for molecules that can selectively target specific pathological pathways without causing off-target effects. The structural features of CAS No 2703782-04-9, including its halogenated thiophene ring and carbamimidamido moiety, make it a promising candidate for such applications. The dichlorothiophene moiety, in particular, has been shown to enhance binding affinity to certain protein targets, while the carbamimidamido group provides a scaffold for further functionalization to improve solubility and bioavailability.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between this compound and its potential biological targets. Molecular docking studies have been instrumental in predicting how 2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide might interact with enzymes such as kinases or proteases, which are often implicated in various diseases. These studies have provided valuable insights into the compound's binding mode and have guided efforts to optimize its pharmacological properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide structure necessitates careful selection of reagents and catalysts to minimize side reactions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for further research and development.

In conclusion, the compound with CAS No 2703782-04-9 represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features make it a promising candidate for therapeutic applications, particularly in areas where selective targeting is crucial. As research continues to uncover new biological pathways and mechanisms, compounds like 2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide will undoubtedly play an increasingly important role in developing innovative treatments for various diseases.